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Compound of Interest

Compound Name:
7-Acetoxy-1-methylquinolinium

iodide

Cat. No.: B1366000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
7-Acetoxy-1-methylquinolinium iodide (AMQI) is a key fluorogenic substrate utilized in the

sensitive detection of cholinesterase activity. Its enzymatic hydrolysis yields a highly fluorescent

product, providing a robust method for quantifying enzyme kinetics and screening for inhibitors.

This technical guide provides a comprehensive overview of AMQI, including its chemical

properties, mechanism of action, detailed experimental protocols for its use in cholinesterase

assays, and relevant safety information. The presented data and methodologies are intended

to support researchers and drug development professionals in the effective application of this

compound.

Chemical and Physical Properties
7-Acetoxy-1-methylquinolinium iodide is a solid, water-soluble compound. Its key properties

are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1366000?utm_src=pdf-interest
https://www.benchchem.com/product/b1366000?utm_src=pdf-body
https://www.benchchem.com/product/b1366000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 7270-83-9 [1][2][3][4][5][6][7]

Molecular Formula C₁₂H₁₂INO₂ [1][2][4]

Molecular Weight 329.13 g/mol [1][2][3][4]

Appearance Solid Powder [1]

Purity ≥98% [1][3]

Excitation Wavelength 320 nm [1][2]

Emission Wavelength 410 nm [1][2]
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Mechanism of Action and Application
7-Acetoxy-1-methylquinolinium iodide serves as a substrate for cholinesterases, such as

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The enzymatic hydrolysis of

the acetoxy group at the 7-position of the quinolinium ring results in the formation of the highly

fluorescent product, 7-hydroxy-1-methylquinolinium iodide. This reaction forms the basis of a

continuous, fluorescence-based assay for measuring cholinesterase activity.[1][2][3][6]

The primary application of AMQI is in the detection and quantification of cholinesterase

inhibitors.[1][2] By measuring the decrease in the rate of fluorescence generation in the

presence of a test compound, the inhibitory potency (e.g., IC₅₀ value) can be determined. This

makes AMQI a valuable tool in drug discovery and development, particularly for Alzheimer's

disease, myasthenia gravis, and other neurological disorders where cholinesterase inhibitors

are a therapeutic strategy.
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Mechanism of 7-Acetoxy-1-methylquinolinium iodide hydrolysis by cholinesterase.

Experimental Protocol: Cholinesterase Inhibition
Assay
The following is a generalized protocol for a 96-well plate-based cholinesterase inhibition assay

using 7-Acetoxy-1-methylquinolinium iodide. Researchers should optimize concentrations

and incubation times for their specific enzyme and experimental conditions.

Materials:

7-Acetoxy-1-methylquinolinium iodide (AMQI) stock solution (e.g., 10 mM in DMSO)

Cholinesterase enzyme (e.g., human recombinant AChE or BChE)

Assay buffer (e.g., 100 mM phosphate buffer, pH 7.4)

Test compounds (potential inhibitors)

96-well black microplate

Fluorescence plate reader (Excitation: 320 nm, Emission: 410 nm)

Procedure:

Prepare Reagent Solutions:
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Dilute the AMQI stock solution in assay buffer to the desired working concentration (e.g.,

200 µM).

Dilute the cholinesterase enzyme in assay buffer to the desired working concentration.

Prepare serial dilutions of the test compounds in assay buffer.

Assay Setup:

To the wells of the 96-well plate, add:

25 µL of assay buffer (for blank and control wells) or 25 µL of test compound solution.

25 µL of cholinesterase enzyme solution.

Incubate the plate at room temperature for 15 minutes to allow for inhibitor-enzyme

interaction.

Initiate Reaction:

Add 50 µL of the AMQI working solution to all wells to start the enzymatic reaction.

Fluorescence Measurement:

Immediately place the plate in a fluorescence plate reader.

Measure the fluorescence intensity kinetically over a period of 15-30 minutes, with

readings taken every 1-2 minutes.

Data Analysis:

Calculate the rate of reaction (slope of the fluorescence versus time curve) for each well.

Determine the percent inhibition for each concentration of the test compound relative to

the control (enzyme without inhibitor).

Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the

data to a suitable model to determine the IC₅₀ value.
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Workflow for a cholinesterase inhibition assay using 7-Acetoxy-1-methylquinolinium iodide.
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Safety and Handling
Hazard Identification:

Toxic if swallowed.

May damage fertility or the unborn child.

Precautionary Statements:

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this product.

Wear protective gloves, protective clothing, eye protection, and face protection.

If swallowed, immediately call a poison center or doctor. Rinse mouth.

If exposed or concerned, get medical advice/attention.

Store locked up.

Dispose of contents/container to an approved waste disposal plant.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[8]

Storage:

Store in a dry, dark place at -20°C for long-term storage (up to 1 year).[1]

For short-term storage, +2°C to +8°C is recommended.[4]

Shipped under ambient temperature as a non-hazardous chemical.[1]
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Synthesis
While detailed, peer-reviewed synthesis protocols for 7-Acetoxy-1-methylquinolinium iodide
are not readily available in the public domain, the synthesis of similar quinolinium compounds

often involves the quaternization of the quinoline nitrogen with an alkylating agent (in this case,

methyl iodide) and subsequent functionalization of the quinoline ring. The synthesis of a related

compound, 4-acetoxy-1,2,3,4-tetrahydro-2,2-dimethyl-6,7-methylenedioxyisoquinolinium iodide,

an acetylcholine analog, has been described in the literature, providing a potential reference for

the synthetic methodology of such compounds.[9]

Conclusion
7-Acetoxy-1-methylquinolinium iodide is a valuable and sensitive tool for the study of

cholinesterase activity and the screening of potential inhibitors. Its fluorogenic properties allow

for a continuous and high-throughput assay format, making it well-suited for applications in

academic research and industrial drug discovery. Proper understanding of its mechanism,

adherence to established protocols, and observation of safety precautions are essential for its

effective and safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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